Cas no 2006195-62-4 (4-(Bromomethyl)-1,1,1-trifluoroheptane)

• Product Name: 4-(Bromomethyl)-1,1,1-trifluoroheptane
• CAS No: 2006195-62-4
• MF: C₈H₁₄BrF₃
• MW: 247.095972537994
• CID: 5284984
• Update Time: 2023-08-25

4-(Bromomethyl)-1,1,1-trifluoroheptane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1,1,1-trifluoroheptane
• Heptane, 4-(bromomethyl)-1,1,1-trifluoro-
• 4-(Bromomethyl)-1,1,1-trifluoroheptane

• Inchi： 1S/C8H14BrF3/c1-2-3-7(6-9)4-5-8(10,11)12/h7H,2-6H2,1H3
• InChI Key： XASXYMJVSMDHHX-UHFFFAOYSA-N
• SMILES： BrCC(CCC)CCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 111
• XLogP3: 4.5
• Topological Polar Surface Area: 0